Cas no 1340177-32-3 (3-(3-Bromophenyl)-N,N-dimethylpropanamide)

• Product Name: 3-(3-Bromophenyl)-N,N-dimethylpropanamide
• CAS No: 1340177-32-3
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5057023
• PubChem ID: 60637223
• Update Time: 2025-05-19

3-(3-Bromophenyl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-N,N-dimethylpropanamide
• Benzenepropanamide, 3-bromo-N,N-dimethyl-
• 3-(3-Bromophenyl)-N,N-dimethylpropanamide

• Inchi： 1S/C11H14BrNO/c1-13(2)11(14)7-6-9-4-3-5-10(12)8-9/h3-5,8H,6-7H2,1-2H3
• InChI Key： BDCFZIWQRLXXEA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(N(C)C)=O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-Bromophenyl)-N,N-dimethylpropanamide

3-(3-Bromophenyl)-N,N-Dimethylpropanamide: A Comprehensive Overview

3-(3-Bromophenyl)-N,N-Dimethylpropanamide, also known by its CAS number 1340177-32-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is a derivative of propanamide, with a bromophenyl group attached at the third position and dimethyl substituents on the nitrogen atom. Its unique structure endows it with intriguing chemical properties and potential applications across diverse scientific domains.

The synthesis of 3-(3-Bromophenyl)-N,N-Dimethylpropanamide typically involves a multi-step process, often starting with the bromination of phenol derivatives followed by nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for research and industrial applications.

In terms of physical properties, 3-(3-Bromophenyl)-N,N-Dimethylpropanamide exhibits a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its thermal stability is notable, making it suitable for high-temperature applications in certain chemical processes. The compound's molecular weight is around 258 g/mol, with a molecular formula of C₁₁H₁₅BrN O.

The chemical structure of 3-(3-Bromophenyl)-N,N-Dimethylpropanamide plays a pivotal role in its reactivity. The presence of the bromine atom at the meta position of the phenyl ring introduces electron-withdrawing effects, which enhance the electrophilicity of the aromatic ring. This makes the compound amenable to various electrophilic substitution reactions, such as Friedel-Crafts alkylation or acylation. Additionally, the dimethylamino group acts as a strong electron donor, stabilizing intermediates during certain reaction pathways and facilitating nucleophilic attacks.

In recent years, researchers have explored the potential of 3-(3-Bromophenyl)-N,N-Dimethylpropanamide in drug discovery. Its structural features make it an attractive candidate for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Beyond pharmacology, 3-(3-Bromophenyl)-N,N-Dimethylpropanamide has found applications in materials science. Its ability to form stable amide bonds makes it useful in polymer chemistry, where it can serve as a building block for constructing functional polymers with tailored properties. Recent research has highlighted its role in developing stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

The environmental impact of 3-(3-Bromophenyl)-N,N-Dimethylpropanamide has also been a topic of interest. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and microbial activity. Efforts are ongoing to optimize its production processes to minimize waste generation and improve sustainability.

In conclusion, 3-(3-Bromophenyl)-N,N-Dimethylpropanamide, CAS No. 1340177-32-3, stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industries alike.